Cas no 529-23-7 (2-Aminobenzaldehyde)

• Product Name: 2-Aminobenzaldehyde
• CAS No: 529-23-7
• MF: C₇H₇NO
• MW: 121.136581659317
• MDL: MFCD00007709
• CID: 38040
• PubChem ID: 68255
• Update Time: 2025-10-31

2-Aminobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Aminobenzaldehyde
• 3-Aminobenzaldehyde
• 2-amino-benzaldehyd
• 2-Aminobenzaldeyhde
• 2-Formylaniline Anthranilaldehyde o-Aminobenzaldehyde
• 4-AcetaMidophenylboronic acid
• amino-benzaldehyde
• ANTHRANILALDEHYDE
• anthranylaldehyde
• Benzaldehyde,2-amino
• o-Amino Benzaldehyde 2-Amino Benzaldehyde
• O-AMINOBENZALDEHYDE
• ORTHO-AMINOBENZALDEHYDE
• 2-Formylaniline
• Benzaldehyde, 2-amino-
• 2-amino-benzaldehyde
• aminobenzaldehyde
• anthranil aldehyde
• O-amino benzaldehyde
• Benzaldehyde, amino-
• PubChem15692
• 2-ABA
• ghl.PD_Mitscher_leg0.1278
• BCP07330
• STL280125
• m-Amino benzaldehyde
• Ortho aminobenzaldehyde
• SCHEMBL14562109
• InChI=1/C7H7NO/c8-7-4-2-1-3-6(7)5-9/h1-5H,8H2
• 2-Formylaniline, Anthranilaldehyde, o-Aminobenzaldehyde
• AI3-52264
• FXWFZIRWWNPPOV-UHFFFAOYSA-
• SY024955
• CS-W007486
• EN300-118143
• AKOS006221234
• doi:10.14272/FXWFZIRWWNPPOV-UHFFFAOYSA-N.1
• EG769PG2AX
• AMY4000
• DTXSID6060183
• MFCD00007709
• J-508021
• GS-3280
• 10.14272/FXWFZIRWWNPPOV-UHFFFAOYSA-N.1
• Q21099244
• SCHEMBL25505
• 529-23-7
• 2-Aminobenzaldehyde, >=98%
• UNII-EG769PG2AX
• Z3034936011
• FT-0601048
• EINECS 208-454-3
• NS00032615
• DTXCID4041317
• aniline, 2-formyl-
• BBL100092
• DB-005184
• FA71614

• MDL： MFCD00007709
• Inchi： 1S/C7H7NO/c8-7-4-2-1-3-6(7)5-9/h1-5H,8H2
• InChI Key： FXWFZIRWWNPPOV-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1N

Computed Properties

• Exact Mass: 121.05300
• Monoisotopic Mass: 121.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.1344 (rough estimate)
• Melting Point: 38 ºC
• Boiling Point: 258.7°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5323 (estimate)
• Stability/Shelf Life: Unstable: reported to polymerize rapidly at room temperature. Incompatible with strong oxidizing agents, strong bases. Store at -20 C.
• PSA: 43.09000
• LogP: 1.66250
• Solubility: Slightly soluble in cold water, soluble in ethanol, ether, chloroform and benzene. It can volatilize with water vapor and is very easy to polymerize.

2-Aminobenzaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 2-Aminobenzaldehyde

Comprehensive Guide to 2-Aminobenzaldehyde (CAS No. 529-23-7): Properties, Applications, and Innovations

2-Aminobenzaldehyde (CAS No. 529-23-7), a versatile organic compound, has garnered significant attention in pharmaceutical, agrochemical, and material science research. This aromatic aldehyde, characterized by its amino group and aldehyde functionality, serves as a critical building block in synthetic chemistry. Its molecular formula, C₇H₇NO, and distinct yellow crystalline appearance make it easily identifiable in laboratory settings. Researchers often explore its reactivity and derivative synthesis potential, particularly in heterocyclic compound formation.

In recent years, the demand for 2-Aminobenzaldehyde derivatives has surged due to their applications in drug discovery and fluorescent probes. A trending topic in 2024 is its role in developing bioimaging agents, where its ability to form Schiff bases with amines is exploited for cellular labeling. Google Trends data reveals growing searches for "2-Aminobenzaldehyde synthesis" and "CAS 529-23-7 solubility," reflecting user interest in its practical handling. The compound’s solubility in ethanol and moderate stability under nitrogen atmospheres are frequently discussed in forums.

From an industrial perspective, 2-Aminobenzaldehyde is pivotal in manufacturing quinaldine derivatives, which are precursors to dyes and corrosion inhibitors. Environmental scientists also investigate its biodegradation pathways, aligning with the global push for green chemistry. A 2023 study highlighted its enzymatic oxidation by Pseudomonas species, a hotspot for sustainable degradation research. SEO-optimized queries like "eco-friendly 2-Aminobenzaldehyde applications" or "CAS 529-23-7 safety data" underscore these interdisciplinary connections.

Innovations in catalysis have further elevated the compound’s profile. For instance, its use in asymmetric organocatalysis for constructing chiral molecules is a breakthrough in pharmaceutical intermediates. Users frequently ask, "Is 2-Aminobenzaldehyde light-sensitive?"—addressing storage concerns. Proper storage in amber vials at 2–8°C is recommended to prevent photodegradation, a detail often missing from vendor specifications but critical for reproducibility.

The compound’s spectral properties (UV-Vis λ_max ~370 nm) make it valuable in photophysical studies. Recent patents describe its incorporation into OLED materials, tapping into the booming demand for energy-efficient displays. Meanwhile, academic searches for "2-Aminobenzaldehyde NMR peaks" or "CAS 529-23-7 IR spectrum" indicate robust analytical interest. Cross-referencing these with HPLC purity methods ensures quality control in commercial batches.

In summary, 2-Aminobenzaldehyde (CAS No. 529-23-7) bridges fundamental research and industrial innovation. Its adaptability across material science, biochemistry, and organic synthesis positions it as a compound of enduring relevance. As AI-driven drug design accelerates, expect deeper dives into its structure-activity relationships—a topic poised to dominate future literature.